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Compound of Interest

Compound Name: 3-Isopropylthiophenol

Cat. No.: B066714 Get Quote

Essential Safety and Handling Guide for 3-
Isopropylthiophenol
This guide provides immediate, essential safety and logistical information for handling 3-
Isopropylthiophenol in a laboratory setting. The following procedures are critical for the safe

handling, storage, and disposal of this compound and are intended for researchers, scientists,

and drug development professionals.

Chemical Identity:

Compound 3-Isopropylthiophenol

Synonyms 3-(Propan-2-yl)benzenethiol

Molecular Formula C9H12S

CAS Number 24331-72-8

Hazard Summary
3-Isopropylthiophenol is a sulfur-containing organic compound that should be handled with

care. Based on data for analogous compounds like (4-Isopropyl)thiophenol and Thiophenol, it

is expected to be harmful if swallowed, in contact with skin, or inhaled.[1][2][3] It is also likely to
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cause severe skin burns and eye damage and may cause respiratory irritation.[1][2][3] This

compound has a strong, unpleasant odor (stench).[1][2]

Hazard Classifications:

Hazard Class Category

Acute Oral Toxicity Category 4

Acute Dermal Toxicity Category 4

Acute Inhalation Toxicity Category 4

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Irritation Category 1

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory System)

Note: This data is based on the safety data sheet for the closely related compound (4-

Isopropyl)thiophenol and should be considered representative.

Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory to ensure

personal safety.
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene or PVC).

Select gloves with a protection

class of 5 or higher for

prolonged contact.[4]

To prevent skin contact and

absorption, which can cause

burns and systemic toxicity.[2]

[5]

Eye and Face Protection

Safety glasses with side

shields and a face shield, or

chemical safety goggles.[6][7]

To protect against splashes

that can cause severe eye

damage.[3][5]

Skin and Body Protection

A flame-retardant, anti-static

lab coat or a complete

chemical-resistant suit.[7]

Long-sleeved clothing and

appropriate footwear are

essential.[8]

To prevent skin exposure and

burns.[2]

Respiratory Protection

Use in a certified chemical

fume hood is required. If a

fume hood is not available or if

there is a risk of exceeding

exposure limits, a NIOSH-

approved respirator with an

appropriate cartridge (e.g.,

type ABEK) must be worn.[4]

[7]

To prevent inhalation, which

can cause respiratory irritation

and systemic toxicity.[1][2]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible and functional.[9]

Assemble all necessary PPE and ensure it is in good condition.
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Prepare all necessary equipment and reagents before handling the compound.

Handling:

Conduct all work with 3-Isopropylthiophenol inside a chemical fume hood.[8][9]

Ground all equipment to prevent static discharge, as the compound may be flammable.

[10]

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe vapors or mists.[1]

Use spark-proof tools.[9][10]

Keep the container tightly closed when not in use.[6][7]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

oxidizing agents.[2][9]

The storage area should be designated for corrosive and flammable liquids.[2][7]

Store under an inert atmosphere if possible, as the compound may be air-sensitive.[2][7]

[8]

Disposal Plan
All waste containing 3-Isopropylthiophenol must be treated as hazardous waste.

Waste Collection:

Collect all waste, including contaminated gloves, wipes, and empty containers, in a

designated and properly labeled hazardous waste container.

Do not mix with other waste streams unless compatibility is confirmed.

Disposal Procedure:
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Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office.

Do not pour down the drain.[7][8]

Follow all local, state, and federal regulations for hazardous waste disposal.[2]

Emergency Procedures
Exposure Type Immediate Action

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with copious amounts of

water for at least 15 minutes. Seek immediate

medical attention.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][2]

Inhalation

Move the affected person to fresh air and keep

them at rest in a position comfortable for

breathing. If breathing is difficult, provide

oxygen. Seek immediate medical attention.[6][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][6]

[8]

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Absorb the spill

with an inert material (e.g., vermiculite, sand)

and collect it in a sealed container for hazardous

waste disposal. Ventilate the area thoroughly.[7]

[9]
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Workflow for Safe Handling of 3-
Isopropylthiophenol

1. Preparation

2. Handling

3. Disposal

4. Emergency

Don PPE

Verify Fume Hood

Check Eyewash/Shower

Work in Fume Hood

Avoid Contact Spill

If Spill Occurs

Store Properly Exposure

If Exposure Occurs

Collect Hazardous Waste

Label Waste Container

Contact EHS
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Isopropylthiophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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